NPS ALX Compound 4a

• Molecular Formula: C25H25N3O2S
• Molecular Weight: 431.6 g/mol
• InChI: InChI=1S/C25H25N3O2S/c29-31(30,25-9-3-6-19-5-1-2-8-23(19)25)28-14-12-20-10-11-21(17-24(20)28)27-16-15-26-13-4-7-22(26)18-27/h1-3,5-6,8-12,14,17,22H,4,7,13,15-16,18H2
• InChIKey: XNELKPKYCQGGFW-UHFFFAOYSA-N

NPS ALX Compound 4a – Selective 5-HT6 Antagonist

NPS ALX Compound 4a (dihydrochloride) is a 6-bicyclopiperazinyl-1-arylsulfonylindole derivative that functions as a potent, competitive antagonist at the serotonin 5-HT6 receptor (IC50 = 7.2 nM, Ki = 0.2 nM) and displays selectivity over other 5-HT and D2 receptor subtypes [1]. Originally disclosed by NPS Allelix Corp. in the pioneering 5-HT6 antagonist series of Isaac et al. (2000), it belongs to the 1-arylsulfonylindole chemotype, which is structurally distinct from the arylsulfonyltryptamine and phenylpiperazine scaffolds that dominate later-generation 5-HT6 antagonists [2]. The compound is supplied as the dihydrochloride salt (CAS 1781934-44-8; free base CAS 299433-10-6) with ≥99% HPLC purity and is soluble to 100 mM in DMSO, making it suitable for in vitro pharmacological studies targeting 5-HT6-mediated signaling pathways .

5-HT₆ receptor signaling pathway studies

Competitive antagonist with defined binding mechanism

Structurally orthogonal indole-bicyclic scaffold for SAR investigations

• [1] Isaac M, Slassi A, Xin T, MacLean N, Wilson J, McCallum K, Wang H, Demchyshyn L. 6-Bicyclopiperazinyl-1-arylsulfonylindoles and 6-bicyclopiperidinyl-1-arylsulfonylindoles derivatives as novel, potent, and selective 5-HT6 receptor antagonists. Bioorg Med Chem Lett. 2000;10(15):1719-1721. doi:10.1016/s0960-894x(00)00320-6. View Source
• [2] NPS Allelix Corp. Compounds having 5-HT6 receptor antagonist activity. WO 0132660 A1. Filed November 4, 2000. View Source

NPS ALX Compound 4a vs. Generic 5-HT6 Antagonists

Despite sharing a common nominal target (the 5-HT6 receptor), 5-HT6 antagonists differ substantially in binding affinity, functional activity, selectivity fingerprint, chemotype, and physicochemical properties – each of which directly affects experimental interpretability and reproducibility [1]. For example, SB-399885 (Ki = 0.72–0.79 nM) and Lu AE58054/idalopirdine (Ki = 0.83 nM) exhibit lower binding affinities than NPS ALX Compound 4a (Ki = 0.2 nM) [2], while SB-742457/intepirdine (pKi = 9.63, Ki ≈ 0.17–0.23 nM) binds with comparable or marginally higher affinity but belongs to a quinoline chemotype with different off-target profiles [3]. The competitive nature of NPS ALX Compound 4a, explicitly characterized in radioligand displacement assays, distinguishes it from antagonists for which the mode of inhibition is less well defined [1]. Substituting one 5-HT6 antagonist for another without accounting for these differences risks compromised dose-response relationships, altered cellular signaling outcomes, and non-comparable results across studies.

Binding affinity and chemotype differences may shift pharmacological profiles compared to arylsulfonyltryptamine or quinoline antagonists.

Undefined antagonist mechanism in many alternative 5-HT₆ compounds limits experimental reproducibility.

Off-target selectivity variance can confound cellular assay interpretation.

• [1] Isaac M, Slassi A, Xin T, MacLean N, Wilson J, McCallum K, Wang H, Demchyshyn L. 6-Bicyclopiperazinyl-1-arylsulfonylindoles and 6-bicyclopiperidinyl-1-arylsulfonylindoles derivatives as novel, potent, and selective 5-HT6 receptor antagonists. Bioorg Med Chem Lett. 2000;10(15):1719-1721. View Source
• [2] Arnt J, Bang-Andersen B, Grayson B, Bymaster FP, Cohen MP, DeLapp NW, et al. Lu AE58054, a 5-HT6 antagonist, reverses cognitive impairment induced by subchronic phencyclidine in a novel object recognition test in rats. Int J Neuropsychopharmacol. 2010;13(8):1021-1033. Ki = 0.83 nM. View Source
• [3] MedChemExpress. Intepirdine (SB-742457) – Product Datasheet. pKi = 9.63; >100-fold selectivity over other receptors. View Source

NPS ALX Compound 4a Comparative Evidence

5-HT6 Binding Affinity Advantage

NPS ALX Compound 4a demonstrates a Ki of 0.2 nM at the human recombinant 5-HT6 receptor, as determined by [³H]-LSD competitive displacement in HEK293 cell membranes [1]. This represents a 3.6-fold higher affinity compared to SB-399885 (Ki = 0.72 nM, same radioligand displacement format) [2] and a 4.2-fold higher affinity compared to Lu AE58054 (Ki = 0.83 nM) [3]. The affinity differential is even larger versus PRX-07034 (Ki = 4–8 nM), where Compound 4a shows 20- to 40-fold greater target engagement potency . Higher binding affinity at lower concentrations can reduce the mass of compound required per assay and may minimize non-specific binding artifacts in cellular systems.

5-HT₆ Binding Affinity

Reported

Ki 0.2 nM (target) vs. 0.72 nM SB‑399885, 0.83 nM Lu AE58054 – 3.6‑fold higher affinity

Supports affinity‑driven receptor occupancy study design.

Values from [³H]‑LSD displacement; HEK293 membranes.

Evidence Dimension	5-HT6 receptor binding affinity (Ki)
Target Compound Data	Ki = 0.2 nM
Comparator Or Baseline	SB-399885: Ki = 0.72 nM; Lu AE58054: Ki = 0.83 nM; PRX-07034: Ki = 4–8 nM; SB-271046: Ki = 1–2 nM
Quantified Difference	3.6-fold vs. SB-399885; 4.2-fold vs. Lu AE58054; 20- to 40-fold vs. PRX-07034; 5- to 10-fold vs. SB-271046
Conditions	[³H]-LSD competitive displacement; HEK293 cells expressing human recombinant 5-HT6 receptor

Why This Matters

Higher binding affinity (lower Ki) translates to greater target engagement at lower compound concentrations, reducing the mass of compound required per experiment and minimizing vehicle-related cytotoxicity or off-target binding that can confound cellular assay interpretation.

• [1] Isaac M, Slassi A, Xin T, MacLean N, Wilson J, McCallum K, Wang H, Demchyshyn L. Bioorg Med Chem Lett. 2000;10(15):1719-1721. Ki = 0.2 nM by [³H]-LSD displacement in HEK293 membranes expressing human 5-HT6. View Source
• [2] BindingDB entry BDBM50419052. SB-399885: Ki = 0.79 nM (human 5-HT6, [³H]-LSD displacement). Cayman Chemical datasheet reports Ki = 0.72 nM. View Source
• [3] Arnt J et al. Int J Neuropsychopharmacol. 2010;13(8):1021-1033. Lu AE58054 Ki = 0.83 nM at human 5-HT6 receptor. View Source

Functional Antagonism Potency

In a functional cAMP assay measuring blockade of agonist-induced cAMP production, NPS ALX Compound 4a demonstrates an IC50 of 7.2 nM . This represents a 2.6-fold greater functional potency compared to PRX-07034, which exhibits an IC50 of 19 nM in a comparable functional antagonism format . The functional IC50 of Compound 4a is consistent with its high binding affinity, while the approximately 36-fold ratio between Ki (0.2 nM) and IC50 (7.2 nM) is characteristic of a classical competitive antagonist in a system with receptor reserve and amplification. For Lu AE58054, functional antagonism was demonstrated via GTPγS efficacy assay with potent inhibition of 5-HT-mediated activation, but direct IC50 cross-study comparison is limited by differing assay formats [1].

Functional Antagonism

Reported

IC₅₀ 7.2 nM (cAMP) vs. 19 nM PRX‑07034 – 2.6‑fold greater functional inhibition

May support cAMP pathway functional assay development.

Cross‑study comparison; assay formats differ.

Evidence Dimension	Functional antagonism potency (IC50)
Target Compound Data	IC50 = 7.2 nM (cAMP functional assay)
Comparator Or Baseline	PRX-07034: IC50 = 19 nM; Lu AE58054: no direct IC50 comparator available (GTPγS assay format)
Quantified Difference	2.6-fold greater functional potency vs. PRX-07034
Conditions	cAMP functional assay measuring blockade of agonist-induced cAMP production; specific cell line not specified in publicly available excerpts

Why This Matters

Greater functional potency enables lower working concentrations in cellular assays, reducing solvent exposure and improving signal-to-noise ratios in high-throughput screening formats where minimizing DMSO concentration is critical for cell health.

• [1] Arnt J et al. Int J Neuropsychopharmacol. 2010;13(8):1021-1033. Lu AE58054 demonstrated potent inhibition of 5-HT-mediated activation in GTPγS efficacy assay. View Source

Chemotype Scaffold Differentiation

NPS ALX Compound 4a is built on a 6-bicyclopiperazinyl-1-arylsulfonylindole core featuring a hexahydropyrrolo[1,2-a]pyrazine bicyclic amine at the indole 6-position and a 1-naphthalenylsulfonyl group at the indole nitrogen [1]. This chemotype is structurally and synthetically distinct from the arylsulfonyltryptamine class (e.g., SB-399885, SB-271046), which feature a tryptamine core with an N-arylsulfonyl substituent , and from the quinoline-based series (e.g., SB-742457/intepirdine), which employ a 3-benzenesulfonyl-8-piperazin-1-ylquinoline framework [2]. The indole-bicyclic amine architecture of Compound 4a offers a different vector for hydrogen bonding and π-stacking interactions within the 5-HT6 orthosteric site, which may contribute to its distinct binding kinetics and selectivity fingerprint compared to tryptamine- or quinoline-derived antagonists.

Chemotype Scaffold

Class‑level

6‑bicyclopiperazinyl‑1‑arylsulfonylindole core distinct from tryptamine and quinoline series

Enables scaffold‑hopping SAR investigations.

Structural differentiation based on patent and synthetic disclosures.

Evidence Dimension	Chemical scaffold architecture
Target Compound Data	6-bicyclopiperazinyl-1-arylsulfonylindole (hexahydropyrrolo[1,2-a]pyrazine at indole 6-position)
Comparator Or Baseline	SB-399885 / SB-271046: arylsulfonyltryptamine scaffold; SB-742457: 3-benzenesulfonyl-8-piperazin-1-ylquinoline scaffold; Lu AE58054: indole-based but with distinct side-chain architecture
Quantified Difference	Structurally orthogonal chemotype – no direct quantitative scaffold comparison metric available
Conditions	Chemical structure comparison based on published synthetic schemes and patent disclosures

Why This Matters

Chemotype diversity is critical for structure-activity relationship (SAR) studies, tool compound orthogonality in target validation, and patent landscape navigation; selecting a distinct scaffold reduces the risk of class-wide confounding effects when interrogating 5-HT6 biology.

• [1] Isaac M, Slassi A, Xin T, MacLean N, Wilson J, McCallum K, Wang H, Demchyshyn L. Bioorg Med Chem Lett. 2000;10(15):1719-1721. Describes synthesis and SAR of 6-bicyclopiperazinyl-1-arylsulfonylindole series. View Source
• [2] MedChemExpress. Intepirdine (SB-742457) – Product Datasheet. 3-benzenesulfonyl-8-piperazin-1-ylquinoline chemotype. View Source

Defined Competitive Mechanism

NPS ALX Compound 4a is explicitly characterized as a competitive 5-HT6 antagonist, confirmed by radioligand ([³H]-LSD) displacement assays using clozapine as a reference standard [1]. This competitive mechanism is consistently reported across multiple authoritative vendor datasheets . In contrast, the precise mode of antagonism (competitive vs. allosteric vs. irreversible) is not explicitly characterized for several other widely used 5-HT6 tool compounds in their primary disclosure literature. A competitive mechanism means that Compound 4a binds reversibly to the orthosteric site, its effects are surmountable by increasing agonist concentration, and its apparent potency is predictably influenced by receptor reserve – properties essential for accurate data interpretation in pharmacological studies where Schild analysis or agonist concentration-response experiments are planned.

Competitive Mechanism

Method context

Confirmed competitive binding via [³H]‑LSD displacement; surmountable by agonist

Supports Schild analysis and receptor occupancy modeling.

Explicit characterization contrasts with undefined mechanisms of other antagonists.

Evidence Dimension	Defined mechanism of receptor antagonism
Target Compound Data	Competitive antagonist (confirmed by [³H]-LSD displacement; surmountable by agonist)
Comparator Or Baseline	Multiple 5-HT6 antagonists lack explicit mechanistic classification (competitive vs. allosteric) in their primary pharmacology disclosure
Quantified Difference	Qualitative mechanistic distinction – no direct quantitative comparator for mode of inhibition
Conditions	[³H]-LSD radioligand displacement; HEK293 membranes expressing human 5-HT6 receptor; clozapine as reference standard

Why This Matters

Knowledge of a competitive mechanism is essential for accurate dose-response modeling, receptor occupancy calculations, and interpretation of functional vs. binding potency ratios; procurement of a mechanistically defined antagonist reduces experimental uncertainty.

• [1] Isaac M, Slassi A, Xin T, MacLean N, Wilson J, McCallum K, Wang H, Demchyshyn L. Bioorg Med Chem Lett. 2000;10(15):1719-1721. Competitive inhibition confirmed via [³H]-LSD displacement with clozapine standard. View Source

Purity and Solubility Specifications

NPS ALX Compound 4a dihydrochloride is supplied at ≥99% purity (HPLC) with defined solubility of 100 mM in DMSO (equivalent to 50.45 mg/mL) . This high purity specification, verified across multiple reputable suppliers including Tocris Bioscience and R&D Systems, ensures that observed biological activity is attributable to the target compound rather than impurities that could act as confounding agonists, antagonists, or cytotoxic agents . The dihydrochloride salt form enhances aqueous solubility relative to the free base, facilitating dissolution in aqueous buffers for cell-based assays. In comparison, purity specifications for some alternative 5-HT6 antagonists vary by supplier, and lot-to-lot purity inconsistencies can introduce experimental variability when comparing results across laboratories or over time within a research program.

Purity & Solubility

Specification review

≥99% HPLC purity; 100 mM in DMSO; dihydrochloride salt

Specifications may support reproducible in vitro pharmacology.

Salt form enhances aqueous compatibility for cell‑based assays.

Evidence Dimension	Chemical purity and formulation consistency
Target Compound Data	≥99% (HPLC); soluble to 100 mM in DMSO; dihydrochloride salt form for enhanced aqueous solubility
Comparator Or Baseline	Vendor-dependent purity specifications for alternative 5-HT6 antagonists; purity not always independently verified across suppliers
Quantified Difference	No direct quantitative purity comparison available across all comparator compounds from a single analytical source
Conditions	HPLC purity analysis; solubility measured in DMSO at 25°C

Why This Matters

High and verified purity ensures that observed pharmacological effects are compound-specific rather than artifact-driven, which is essential for generating reproducible, publishable data and for minimizing batch-to-batch variability in longitudinal studies.

Receptor Selectivity Profile

NPS ALX Compound 4a is consistently described as displaying selectivity over other 5-HT receptor subtypes and the dopamine D2 receptor across multiple authoritative sources, including the primary publication by Isaac et al. (2000) and vendor datasheets from Tocris and Santa Cruz Biotechnology [1]. However, the specific fold-selectivity values for individual receptor subtypes are not publicly available in the open-access literature excerpts. This represents a significant data gap for procurement decision-making. By comparison, SB-399885 is characterized as >200-fold selective for 5-HT6 over a panel of receptors, ion channels, and enzymes at 10 µM , and SB-742457/intepirdine exhibits >100-fold selectivity over other receptors [2]. Users requiring quantitatively defined selectivity parameters for their experimental system should request the full selectivity panel data from the original publication (Bioorg Med Chem Lett. 2000;10:1719-1721, Table 1) or perform independent counter-screening.

Selectivity Profile

Data to verify

Qualitative selectivity over 5‑HT subtypes and D₂; fold‑values not publicly available

Quantitative off‑target profile requires independent verification.

Full selectivity panel accessible only behind paywall.

Evidence Dimension	Selectivity over off-target receptor subtypes
Target Compound Data	Qualitatively selective over other 5-HT subtypes and D2 receptor; specific fold-selectivity values not publicly available
Comparator Or Baseline	SB-399885: >200-fold selective (panel at 10 µM); SB-742457: >100-fold selective; Lu AE58054: selectivity profile reported in GTPγS assays
Quantified Difference	Quantitative comparison not possible with publicly available data for Compound 4a
Conditions	Primary publication reports selectivity assessment; specific receptor panel and assay conditions require full-text access

Why This Matters

Selectivity defines experimental specificity; users must be aware that quantitative selectivity data for Compound 4a is limited in the public domain, and independent validation may be necessary for experiments where off-target activity at 5-HT2A, 5-HT2C, 5-HT7, or D2 receptors would confound interpretation.

• [1] Isaac M, Slassi A, Xin T, MacLean N, Wilson J, McCallum K, Wang H, Demchyshyn L. Bioorg Med Chem Lett. 2000;10(15):1719-1721. Reports selectivity over other 5-HT and D2 receptors; full selectivity data in Table 1 (behind paywall). View Source
• [2] MedChemExpress. Intepirdine (SB-742457). pKi = 9.63; >100-fold selectivity over other receptors. View Source

NPS ALX Compound 4a Research Applications

Radioligand Binding Assays

NPS ALX Compound 4a, with its Ki of 0.2 nM at the human 5-HT6 receptor [1], is ideally suited for competitive radioligand binding experiments where high-affinity occupancy is required at low nanomolar concentrations. Its 3.6-fold affinity advantage over SB-399885 (Ki = 0.72 nM) and 4.2-fold advantage over Lu AE58054 (Ki = 0.83 nM) enables receptor occupancy studies with reduced total ligand mass, which is particularly valuable when working with limited tissue samples, low-abundance receptor preparations, or when co-incubating with additional pharmacological agents [2][3]. The competitive mechanism permits straightforward data fitting to standard one-site competition models.

cAMP Signaling Pathway Studies

With a functional IC50 of 7.2 nM in cAMP assays, NPS ALX Compound 4a provides a 2.6-fold greater functional potency compared to PRX-07034 (IC50 = 19 nM) , making it a preferred tool compound for studying 5-HT6-mediated Gs/adenylyl cyclase/cAMP signaling cascades. The dihydrochloride salt formulation with ≥99% purity and defined DMSO solubility (100 mM stock solutions) facilitates preparation of reproducible serial dilutions for full concentration-response curves, minimizing vehicle artifacts that can distort EC50/IC50 determinations in sensitive cAMP detection platforms (e.g., HTRF, AlphaScreen, GloSensor).

Scaffold-Hopping and SAR Studies

The 6-bicyclopiperazinyl-1-arylsulfonylindole core of NPS ALX Compound 4a represents a structurally orthogonal starting point compared to the more commonly cited arylsulfonyltryptamine (SB-399885, SB-271046) and quinoline (SB-742457) scaffolds [4]. This chemotype differentiation makes Compound 4a a valuable reference ligand for scaffold-hopping initiatives, patent landscape analysis, and structure-based drug design efforts where novel intellectual property space is sought. The well-characterized synthetic route (metal-catalyzed aryl amination followed by N-sulfonylation) [5] also provides a tractable pathway for generating focused analog libraries around the indole-bicyclic amine architecture.

Competitive Antagonist Tool Selection

NPS ALX Compound 4a is one of the relatively few 5-HT6 antagonists for which an explicit competitive mechanism of action is documented and consistently reported across primary literature and multiple vendor sources [5]. This mechanistic clarity is essential for experimental designs involving Schild regression analysis, pA2 determination, agonist concentration-response curve shifts, or receptor reserve calculations. Researchers designing studies where the pharmacological nature of antagonism (competitive, non-competitive, irreversible, or allosteric) directly impacts data interpretation should prioritize Compound 4a over antagonists with ambiguous or uncharacterized modes of inhibition.

Application

Selection Property

Validation Focus

Radioligand Binding Assays

High‑affinity competitive binding

Affinity‑driven receptor occupancy assessment

cAMP Pathway Studies

Functional cAMP antagonism

cAMP concentration‑response assay fidelity

Scaffold‑Hopping SAR Studies

Orthogonal indole‑bicyclic chemotype

Chemotype‑dependent SAR profiling

Competitive Antagonist Tool Use

Defined competitive mechanism

Mechanism‑based pharmacological modeling

• [1] Isaac M, Slassi A, Xin T, MacLean N, Wilson J, McCallum K, Wang H, Demchyshyn L. Bioorg Med Chem Lett. 2000;10(15):1719-1721. Ki = 0.2 nM. View Source
• [2] BindingDB. SB-399885 (BDBM50419052): Ki = 0.79 nM at human 5-HT6 receptor. View Source
• [3] Arnt J et al. Int J Neuropsychopharmacol. 2010;13(8):1021-1033. Lu AE58054 Ki = 0.83 nM. View Source
• [4] MedChemExpress. Intepirdine (SB-742457). Quinoline chemotype; pKi = 9.63. View Source
• [5] Isaac M, Slassi A, Xin T, MacLean N, Wilson J, McCallum K, Wang H, Demchyshyn L. Bioorg Med Chem Lett. 2000;10(15):1719-1721. Synthetic route and competitive mechanism. View Source